Cas no 1209619-38-4 (Methyl 4-(2-aminoacetamido)benzoate hydrochloride)
Methyl 4-(2-aminoacetamido)benzoate hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- methyl 4-(2-aminoacetamido)benzoate hydrochloride
- CS-0324797
- 1209619-38-4
- methyl4-(2-aminoacetamido)benzoatehydrochloride
- BS-4541
- methyl 4-[(2-aminoacetyl)amino]benzoate;hydrochloride
- AKOS000283344
- Methyl 4-(2-aminoacetamido)benzoate hydrochloride
-
- Inchi: 1S/C10H12N2O3.ClH/c1-15-10(14)7-2-4-8(5-3-7)12-9(13)6-11;/h2-5H,6,11H2,1H3,(H,12,13);1H
- InChI Key: JEGPIZQIECCQQR-UHFFFAOYSA-N
- SMILES: Cl.O(C)C(C1C=CC(=CC=1)NC(CN)=O)=O
Computed Properties
- Exact Mass: 244.0614700g/mol
- Monoisotopic Mass: 244.0614700g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 235
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 81.4Ų
Methyl 4-(2-aminoacetamido)benzoate hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1395467-1g |
Methyl 4-(2-aminoacetamido)benzoate hydrochloride |
1209619-38-4 | 95% | 1g |
¥3591.00 | 2024-08-09 |
Methyl 4-(2-aminoacetamido)benzoate hydrochloride Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on Methyl 4-(2-aminoacetamido)benzoate hydrochloride
Research Briefing on Methyl 4-(2-aminoacetamido)benzoate hydrochloride (CAS: 1209619-38-4)
Methyl 4-(2-aminoacetamido)benzoate hydrochloride (CAS: 1209619-38-4) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, often utilized as an intermediate or building block in organic synthesis, has recently garnered attention due to its potential applications in drug development and biochemical studies. The following briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.
Recent studies have highlighted the role of Methyl 4-(2-aminoacetamido)benzoate hydrochloride in the synthesis of novel pharmaceutical agents. Its unique chemical structure, featuring both an ester and an amide functional group, makes it a versatile precursor for the development of bioactive molecules. Researchers have explored its use in the synthesis of peptide mimetics and small-molecule inhibitors, particularly in the context of targeting enzymes and receptors involved in disease pathways.
One of the key areas of investigation has been the compound's potential as a scaffold for designing protease inhibitors. Proteases play a critical role in various physiological and pathological processes, and their dysregulation is associated with diseases such as cancer, inflammation, and viral infections. Preliminary in vitro studies have demonstrated that derivatives of Methyl 4-(2-aminoacetamido)benzoate hydrochloride exhibit moderate inhibitory activity against certain proteases, suggesting its utility in further structure-activity relationship (SAR) studies.
In addition to its applications in drug discovery, Methyl 4-(2-aminoacetamido)benzoate hydrochloride has been investigated for its role in chemical biology tools. For instance, it has been used as a labeling reagent for the modification of biomolecules, enabling researchers to study protein-protein interactions and cellular processes with high precision. The compound's reactivity and stability under physiological conditions make it a promising candidate for such applications.
Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties and selectivity for specific biological targets. Future research directions may include the development of more potent derivatives with improved bioavailability and reduced off-target effects. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize the therapeutic potential of Methyl 4-(2-aminoacetamido)benzoate hydrochloride and its analogs.
In conclusion, Methyl 4-(2-aminoacetamido)benzoate hydrochloride (CAS: 1209619-38-4) represents a valuable tool in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its potential biological activities make it a compound of continued interest. Ongoing studies are expected to further elucidate its mechanisms of action and expand its applications in drug development and beyond.
1209619-38-4 (Methyl 4-(2-aminoacetamido)benzoate hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)